Cas no 1468832-68-9 (3-(4-chloro-1-ethyl-3-methyl-1H-pyrazol-5-yl)propan-1-ol)

• Product Name: 3-(4-chloro-1-ethyl-3-methyl-1H-pyrazol-5-yl)propan-1-ol
• CAS No: 1468832-68-9
• MF: C₉H₁₅ClN₂O
• MW: 202.681201219559
• CID: 6053192
• PubChem ID: 65901809
• Update Time: 2025-11-01

3-(4-chloro-1-ethyl-3-methyl-1H-pyrazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-1-ethyl-3-methyl-1H-pyrazol-5-yl)propan-1-ol
• AKOS015243225
• EN300-1634588
• 1468832-68-9

• Inchi： 1S/C9H15ClN2O/c1-3-12-8(5-4-6-13)9(10)7(2)11-12/h13H,3-6H2,1-2H3
• InChI Key： DOZDNWJYMOUYLE-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(CC)C=1CCCO

Computed Properties

• Exact Mass: 202.0872908g/mol
• Monoisotopic Mass: 202.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 3-(4-chloro-1-ethyl-3-methyl-1H-pyrazol-5-yl)propan-1-ol

Introduction to 3-(4-Chloro-1-ethyl-3-methyl-1H-pyrazol-5-yl)propan-1-ol (CAS No. 1468832-68-9)

3-(4-Chloro-1-ethyl-3-methyl-1H-pyrazol-5-yl)propan-1-ol (CAS No. 1468832-68-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structure of 3-(4-chloro-1-ethyl-3-methyl-1H-pyrazol-5-yl)propan-1-ol makes it a valuable candidate for further investigation in various therapeutic areas.

The chemical structure of 3-(4-chloro-1-ethyl-3-methyl-1H-pyrazol-5-yl)propan-1-ol consists of a pyrazole ring substituted with a chloro group, an ethyl group, and a methyl group, along with a propanol side chain. This combination of functional groups imparts specific chemical and biological properties that are of interest to researchers. The presence of the hydroxyl group in the propanol side chain can facilitate interactions with biological targets, potentially enhancing the compound's activity and selectivity.

Recent studies have explored the pharmacological properties of 3-(4-chloro-1-ethyl-3-methyl-1H-pyrazol-5-yl)propan-1-ol. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α. These findings suggest that 3-(4-chloro-1-ethyl-3-methyl-1H-pyrazol-5-y l)propan - 1 - ol may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(4-chloro - 1 - ethyl - 3 - methyl - 1 H - pyrazol - 5 - yl)propan - 1 - ol has also been investigated for its antiviral activity. Preliminary studies have demonstrated that this compound can inhibit the replication of certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism by which 3-(4-chloro - 1 - ethyl - 3 - methyl - 1 H - pyrazol - 5 - yl)propan - 1 - ol exerts its antiviral effects is not yet fully understood, but it is believed to involve interference with viral entry or replication processes.

The anticancer potential of 3-(4-chloro - 1 - ethyl - 3 - methyl - 1 H - pyrazol - 5 - yl)propan - 1 - ol has also been explored. In vitro studies using cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation. Specifically, it has been found to be effective against breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell survival and proliferation.

To further understand the biological activities of 3-(4-chloro - 1 - ethyl - 3 - methyl - 1 H - pyrazol - 5 - yl)propan - 1 - ol, several preclinical studies have been conducted. These studies have evaluated the pharmacokinetics, bioavailability, and toxicity profiles of the compound. Results from these studies indicate that 3-(4-chloro - 1 - ethyl - 3-methyl--pyrazol--yl)propan--ol has favorable pharmacokinetic properties and low toxicity, making it a promising candidate for further development.

In conclusion, 3-(4-chloro--ethyl--methyl--pyrazol--yl)propan--ol (CAS No. 1468832--9) is a versatile compound with a range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility, potentially leading to new treatments for various diseases.